4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid
Overview
Description
4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid, also known as IP-MCH-OB, is a novel compound that has recently been discovered and is of great interest to the scientific community. This compound is a synthetic organic acid that has been found to possess a wide range of biological and physiological activities. It has been observed to have anti-inflammatory, anti-allergic, and anti-oxidant properties, as well as a number of other potential therapeutic applications.
Scientific Research Applications
Biomedical Materials
(-)-Menthyl Succinate: has been explored for its potential in the development of biodegradable biomedical materials . Its properties make it a suitable candidate for creating polybutylene succinate (PBS) based materials, which are non-toxic, possess good mechanical properties, and are easy to process . These materials can be used in 3D printing to design medical devices, drug delivery systems, tissue engineering scaffolds, and more. The biocompatibility and biodegradability of PBS make it an excellent alternative to non-biodegradable synthetic polymers in medical applications.
Diabetes Management
In the context of Type 2 diabetes , (-)-Menthyl Succinate-related compounds like succinate play a crucial role. Succinate functions as an extracellular messenger that activates G-protein-coupled receptors (GPCRs) . The succinate–succinate receptor 1 (SUCNR1) axis is a promising target for managing diabetes complications. Modulating this axis could lead to new therapeutic strategies, including the pharmacological modulation of SUCNR1 and innovative approaches to manage succinate concentrations.
Lipolysis Enhancement
Research has shown that succinate can significantly enhance lipolysis in adipose tissue . This is particularly relevant in the study of obesity and metabolic disorders where the regulation of fat breakdown is crucial. The ability of succinate to stimulate the expression of genes related to lipolysis could be harnessed to develop treatments that target fat metabolism.
Mechanism of Action
Target of Action
It is related to certain anti-nociceptive agents . Anti-nociceptive agents typically target pain receptors or pathways, reducing the sensation of pain.
Mode of Action
It is known to be potent, long-acting, and selectively cooling for non-keratinized epithelial tissues as compared to keratinized epithelial tissues . This suggests that it may interact with its targets to induce a cooling sensation, which could potentially alleviate symptoms of sensory discomfort.
Biochemical Pathways
Given its structure and the presence of a succinate moiety, it might be involved in the tricarboxylic acid (tca) cycle Succinate, a key intermediate in the TCA cycle, plays a crucial role in energy production within cells
Pharmacokinetics
The pharmacokinetics of succinate, a component of (-)-menthyl succinate, has been studied in rats . After a single intravenous administration, succinate was evenly distributed in organs and tissues and quickly eliminated from the body .
Result of Action
Given its described anti-nociceptive properties, it may help alleviate symptoms of sensory discomfort in non-keratinized stratified epithelial tissue .
properties
IUPAC Name |
4-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxy-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24O4/c1-9(2)11-5-4-10(3)8-12(11)18-14(17)7-6-13(15)16/h9-12H,4-8H2,1-3H3,(H,15,16)/t10-,11+,12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLILOGGUTRWFNI-GRYCIOLGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)OC(=O)CCC(=O)O)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)CCC(=O)O)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10228071 |
Source
|
| Record name | Monomenthyl succinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10228071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
white crystalline solid |
Source
|
| Record name | mono-Menthyl succinate | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/420/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
insoluble in water, sparingly soluble (in ethanol) |
Source
|
| Record name | mono-Menthyl succinate | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/420/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid | |
CAS RN |
77341-67-4 |
Source
|
| Record name | Succinic acid menthol monoester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=77341-67-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Monomenthyl succinate, (-)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077341674 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Butanedioic acid, 1-[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Monomenthyl succinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10228071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [1R-(1-α,2β,5α)]-mono[5-methyl-2-(1-methylethyl)cyclohexyl]butanedioate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.534 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Butanedioic acid, 1-[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.130.199 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MONOMENTHYL SUCCINATE, (-)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/85MHF9Y3DI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Are there biotechnological applications for (-)-Menthyl Succinate?
A: Yes, (-)-Menthyl Succinate plays a role in biocatalytic processes. Studies have demonstrated the stereoselective hydrolysis of dl-menthyl succinate by immobilized Rhodotorula minuta var. texensis cells in organic solvents. [, ] This bioconversion process leads to the production of l-menthol, a compound widely used in various industries. [] This highlights the potential of using (-)-Menthyl Succinate as a substrate for enzymatic reactions with industrial relevance.
Q2: How does the hydrophobicity of the immobilization matrix affect bioconversion of (-)-Menthyl Succinate?
A: The choice of immobilization matrix for the biocatalyst significantly influences the bioconversion of (-)-Menthyl Succinate. Research has shown that using hydrophobic gels and less polar solvents is advantageous for the bioconversion of hydrophobic compounds like (-)-Menthyl Succinate. [] The effectiveness of hydrophobic gels is likely due to their ability to create a more favorable microenvironment for the enzyme and substrate in the presence of organic solvents. This emphasizes the importance of tailoring the immobilization matrix and reaction conditions to the specific substrate and biocatalyst used.
Q3: Beyond biocatalysis, are there other applications for (-)-Menthyl Succinate?
A: Research suggests potential applications for (-)-Menthyl Succinate in the food and beverage industries. Specifically, mono-menthyl succinate and its alkali metal and alkaline earth metal salts have been investigated as components in refrigerant compositions for food products and flavoring compositions. [] These compositions are reported to provide a unique refreshing effect without the lingering bitterness associated with some cooling agents. This suggests potential for (-)-Menthyl Succinate derivatives to enhance the sensory experience of various food and beverage products.
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